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Compound of Interest

1-((Chloromethyl)sulfonyl)-4-
Compound Name:

methylbenzene

Cat. No.: B177111

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 1-((Chloromethyl)sulfonyl)-4-methylbenzene (CAS No. 7569-26-8). The
information is intended to assist laboratory personnel in minimizing risks and ensuring safe
operational procedures.

Chemical and Physical Properties

1-((Chloromethyl)sulfonyl)-4-methylbenzene is a solid organic compound.[1] Key physical
and chemical properties are summarized in the table below.
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Property Value Reference
CAS Number 7569-26-8 [1]
Molecular Formula C8H9CIO2S [1]
Molecular Weight 204.68 g/mol [1]
Physical Form Solid [1]
Purity 98% [1]
IUPAC Name z:::org;nethyl 4-methylphenyl o

p-Toluenesulfonylmethyl
Synonyms Chloride, Chloromethyl p-tolyl
sulfone

Hazard Identification and Classification

This chemical is classified as a hazardous substance. The primary hazards are skin and eye
irritation. [1]

Hazard . .
. GHS Pictogram Signal Word Hazard Statement

Classification

Skin Irritation GHSO07 (Exclamation ] H315: Causes skin
Warning L

(Category 2) Mark) irritation.[1]

Eye Irritation GHSO07 (Exclamation ] H319: Causes serious
Warning S

(Category 2A) Mark) eye irritation.[1]

Toxicological Data

Specific quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median
lethal concentration), for 1-((Chloromethyl)sulfonyl)-4-methylbenzene are not readily
available in the public domain. However, for the structurally similar compound 4-
methylbenzenesulfonyl chloride, the oral LD50 in rats is greater than 5,000 mg/kg body weight.
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It is important to note that this information is for a different, though related, chemical and should
be used with caution.

No specific occupational exposure limits (PELs, TLVs) have been established for 1-
((Chloromethyl)sulfonyl)-4-methylbenzene.

Experimental Protocols for Safe Handling

Due to the hazardous nature of this compound, strict adherence to safety protocols is
mandatory.

Personal Protective Equipment (PPE)

A diagram illustrating the required personal protective equipment is provided below.

/Personal Protective Equipment (PPE)\

Wear {Flame-retardant Lab CoaD
Wear Chemical-resistant Gloves
(e.g., Nitrile, Neoprene)
Wear
Splash-proof Safety Goggles
Wear
P(Face Shield (recommended))

- J

Click to download full resolution via product page

Figure 1: Required Personal Protective Equipment for handling 1-((Chloromethyl)sulfonyl)-4-
methylbenzene.
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Engineering Controls

All handling of 1-((Chloromethyl)sulfonyl)-4-methylbenzene should be conducted in a well-
ventilated chemical fume hood. An emergency eyewash station and safety shower must be

readily accessible.

Handling and Storage Procedures

o Handling: Avoid creating dust. Weigh and transfer the solid material carefully. Ensure all

containers are properly labeled.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1] Keep
away from incompatible materials such as strong oxidizing agents, bases, and moisture.

The logical workflow for handling and storage is depicted in the following diagram.
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Figure 2: Workflow for the safe handling and storage of 1-((Chloromethyl)sulfonyl)-4-
methylbenzene.

Emergency Procedures

In the event of an emergency, follow the established protocols for chemical incidents.

Spill Response

The procedure for responding to a chemical spill is outlined in the diagram below.

Chemical Spill Occurs

Spill Response Protocol

4 )

(Evacuate Immediate Area)

l

Alert Supervisor and Safety Officer

l

Don Appropriate PPE for Cleanup

l

Contain Spill with Inert Absorbent

(Collect Waste in a Labeled Container)
(Decontaminate Spill Area)

- J
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Figure 3: Workflow for responding to a spill of 1-((Chloromethyl)sulfonyl)-4-methylbenzene.

First Aid Measures

Exposure Route First Aid Protocol

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

Inhalation ) T o
stopped, give artificial respiration. Seek
immediate medical attention.
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

Potential Signaling Pathways and Mechanism of
Toxicity

Specific signaling pathways for the toxicity of 1-((Chloromethyl)sulfonyl)-4-methylbenzene
have not been elucidated in the available literature. However, the reactivity of the sulfonyl
chloride functional group provides insight into its likely mechanism of action. Sulfonyl chlorides
are electrophilic and can react with nucleophilic functional groups present in biological
macromolecules such as proteins and nucleic acids. This can lead to covalent modification and
disruption of their normal function, ultimately resulting in cellular damage and toxicity.
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The general reaction of a sulfonyl chloride with a biological nucleophile is illustrated below.

( ) Reacts with
> Covalent Adduct Leads to
(Altered Biomolecule)

( j Forms

Click to download full resolution via product page

Figure 4: Postulated mechanism of toxicity for 1-((Chloromethyl)sulfonyl)-4-methylbenzene
via reaction with biological nucleophiles.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.

Disclaimer

This document is intended for informational purposes only and does not constitute legal or

professional advice. The information provided is based on publicly available data and is not
exhaustive. It is the responsibility of the user to conduct a thorough risk assessment and to
implement appropriate safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and Handling of 1-((Chloromethyl)sulfonyl)-4-
methylbenzene: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b177111#safety-and-handling-precautions-for-1-
chloromethyl-sulfonyl-4-methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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